Cas no 1310479-54-9 (ethyl trans-4-hydroxy-1-methyl-cyclohexanecarboxylate)

• Product Name: ethyl trans-4-hydroxy-1-methyl-cyclohexanecarboxylate
• CAS No: 1310479-54-9
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 6022456
• PubChem ID: 58230927
• Update Time: 2026-03-11

ethyl trans-4-hydroxy-1-methyl-cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl trans-4-hydroxy-1-methyl-cyclohexanecarboxylate
• Cyclohexanecarboxylic acid, 4-hydroxy-1-methyl-, ethyl ester, trans-
• ethyl 4-hydroxy-1-methylcyclohexane-1-carboxylate
• D96639
• ethyl cis-4-hydroxy-1-methyl-cyclohexanecarboxylate
• CS-0416125
• MFCD30167030
• 1310479-54-9
• trans-Ethyl 4-hydroxy-1-methylcyclohexanecarboxylate
• PS-16463
• SY321861
• 1252900-68-7
• cis-Ethyl 4-hydroxy-1-methylcyclohexanecarboxylate
• 104036-19-3
• D96638
• Ethyl cis-4-Hydroxy-1-methylcyclohexanecarboxylate
• Ethyl 4-hydroxy-1-methylcyclohexanecarboxylate
• SCHEMBL516378
• SCHEMBL663885
• D78734
• RKAZOQNUZMINIU-UHFFFAOYSA-N
• SCHEMBL12549788
• Rel-ethyl (1s,4s)-4-hydroxy-1-methylcyclohexane-1-carboxylate

• Inchi： 1S/C10H18O3/c1-3-13-9(12)10(2)6-4-8(11)5-7-10/h8,11H,3-7H2,1-2H3/t8-,10-
• InChI Key： RKAZOQNUZMINIU-CZMCAQCFSA-N
• SMILES： [C@]1(C)(C(OCC)=O)CC[C@@H](O)CC1

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.058±0.06 g/cm3(Predicted)
• Boiling Point: 255.9±33.0 °C(Predicted)
• pka: 14.99±0.40(Predicted)

Additional information on ethyl trans-4-hydroxy-1-methyl-cyclohexanecarboxylate

Chemical Profile of Ethyl trans-4-Hydroxy-1-Methyl-Cyclohexanecarboxylate (CAS No. 1310479-54-9)

Ethyl trans-4-Hydroxy-1-Methyl-Cyclohexanecarboxylate, identified by its CAS number 1310479-54-9, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This ester derivative exhibits a unique structural framework that has garnered attention for its potential applications in synthetic chemistry and as a precursor in the development of bioactive molecules.

The molecular structure of Ethyl trans-4-Hydroxy-1-Methyl-Cyclohexanecarboxylate consists of a cyclohexane ring substituted with a hydroxyl group at the 4-position and a methyl group at the 1-position, esterified with ethanol. This configuration imparts distinct stereochemical and electronic properties, making it a valuable intermediate in various chemical transformations. The presence of both hydroxyl and ester functional groups allows for further derivatization, enabling the synthesis of more complex molecules.

In recent years, there has been growing interest in the use of cyclohexane derivatives as scaffolds for drug discovery. The< strong>trans-4-Hydroxy-1-Methyl-Cyclohexanecarboxylate moiety has shown promise in several preliminary studies, particularly in the context of developing novel pharmacophores. Researchers have explored its potential as a building block for small-molecule inhibitors targeting various biological pathways. The hydroxyl group, in particular, serves as a versatile handle for further functionalization, allowing chemists to introduce additional substituents that can modulate biological activity.

One of the most compelling aspects of Ethyl trans-4-Hydroxy-1-Methyl-Cyclohexanecarboxylate is its role in the synthesis of chiral compounds. The stereochemistry of the cyclohexane ring plays a crucial role in determining the biological activity of derived molecules. Studies have demonstrated that enantiomerically pure forms of this compound can exhibit enhanced selectivity and potency when tested against biological targets. This has spurred interest in developing efficient methods for the asymmetric synthesis of< strong>Ethyl trans-4-Hydroxy-1-Methyl-Cyclohexanecarboxylate, which could streamline the production of enantiomerically enriched derivatives.

The pharmaceutical industry has been particularly keen on exploring the therapeutic potential of cyclohexane-based compounds. Several research groups have reported on the synthesis and characterization of analogs derived from< strong>Ethyl trans-4-Hydroxy-1-Methyl-Cyclohexanecarboxylate, focusing on their interactions with enzymes and receptors. Preliminary findings suggest that these derivatives may have applications in treating conditions such as inflammation, pain, and neurodegenerative disorders. The hydroxyl and ester groups provide multiple sites for interaction with biological targets, offering opportunities to fine-tune pharmacological properties.

Advances in computational chemistry have also contributed to the study of< strong>Ethyl trans-4-Hydroxy-1-Methyl-Cyclohexanecarboxylate. Molecular modeling techniques have been employed to predict binding affinities and optimize lead structures. These computational approaches have helped researchers identify promising candidates for further experimental validation. Additionally, spectroscopic methods such as NMR and mass spectrometry have been instrumental in confirming the structural integrity and purity of synthesized derivatives.

The synthetic pathways to< strong>Ethyl trans-4-Hydroxy-1-Methyl-Cyclohexanecarboxylate have also seen significant development. Traditional methods involving acid-catalyzed esterification and reduction reactions have been refined to improve yield and selectivity. More recently, catalytic methods using transition metals have been explored as alternative routes to access this compound more efficiently. These advancements have not only made< strong>Ethyl trans-4-Hydroxy-1-Methyl-Cyclohexanecarboxylate more accessible but also paved the way for scalable production processes suitable for industrial applications.

In conclusion, Ethyl trans-4-Hydroxy-1-Methyl-Cyclohexanecarboxylate (CAS No. 1310479-54-9) represents a fascinating compound with diverse applications in chemical synthesis and pharmaceutical research. Its unique structural features make it a valuable intermediate for developing bioactive molecules, while its stereochemical properties offer opportunities for asymmetric synthesis. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in the discovery and development of novel therapeutic agents.